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An In-depth Technical Guide to the Physicochemical Properties of N-tert-Butylacrylamide

Introduction
N-tert-Butylacrylamide (NTBA), also known as N-(1,1-Dimethylethyl)-2-propenamide, is a

versatile vinyl monomer notable for its hydrophobic tert-butyl group.[1] It is a white, crystalline

solid at room temperature.[2] NTBA is utilized in the synthesis of a wide range of polymers and

copolymers, finding applications in industries such as personal care, water treatment, paper

manufacturing, and pharmaceuticals.[3][4] Its temperature-sensitive nature makes it a

candidate for advanced applications like drug delivery systems and the immobilization of cells.

[1][5] This document provides a comprehensive overview of the core physicochemical

properties of N-tert-Butylacrylamide, detailed experimental protocols for its synthesis and

characterization, and logical workflows for key procedures.

Physicochemical Properties
The fundamental properties of N-tert-Butylacrylamide are summarized in the following tables,

providing a consolidated reference for researchers.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name N-tert-butylprop-2-enamide [6]

Synonyms
TBA, N-t-Butylacrylamide, tert-

Butylacrylamide
[1][6][7]

CAS Number 107-58-4 [1][8]

Molecular Formula C₇H₁₃NO [6][7]

Molecular Weight 127.18 g/mol [1][6]

Appearance
White to off-white crystalline

solid, powder, or chunks
[2][5][7]

Melting Point 126-130 °C [1][4][7][8]

Boiling Point ~233.5 - 236.0 °C (estimate) [5][7]

Density
~0.876 - 1.20 g/cm³ (estimates

vary)
[1][5]

Vapor Pressure
0.049 mmHg at 25°C; 0.385

Pa at 25°C
[5][7]

Flash Point ~127.2 °C [5]

Refractive Index ~1.45 - 1.483 (estimate) [5][7]

Table 2: Solubility and Distribution Properties
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Property Value Source(s)

Water Solubility
1 g/L at 30°C.[5][7] Sparingly

soluble.[2]
[2][5][7]

Organic Solvent Solubility

3.8 g/L in organic solvents at

20°C.[5][7] Soluble in ethanol,

acetone, N,N-

dimethylformamide (DMF),

ethyl acetate, and

dichloromethane.[2][9]

[2][5][7][9]

pKa 15.11 ± 0.46 (Predicted) [5][7]

LogP 1.45 - 1.478 at 25°C [5][7]

Table 3: Spectroscopic Data
Spectrum Key Peaks / Shifts (ppm) Source(s)

¹H NMR (400 MHz, CDCl₃)

δ 1.42 (tert-butyl protons), δ

5.59-6.28 (vinyl protons), δ

7.27 (N-H proton)

[10]

IR Spectrum
Key absorptions characteristic

of amide and vinyl groups.
[6][7][11]

Mass Spectrum (GC-MS) Molecular Ion (M⁺): 127 m/z [11][12]

Experimental Protocols and Methodologies
Detailed methodologies for the synthesis, purification, and analysis of N-tert-Butylacrylamide
are crucial for its effective use in research and development.

Synthesis of N-tert-Butylacrylamide via Ritter Reaction
The most common method for synthesizing N-tert-Butylacrylamide is the Ritter reaction,

which involves the reaction of an alkene or alcohol with a nitrile in the presence of a strong

acid.[1]
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Protocol:

Reaction Setup: To a solution of acrylonitrile (5.3 g) and tert-butyl alcohol (7.4 g) in acetic

acid (50 ml), cool the mixture in an ice bath.[13]

Acid Addition: Add concentrated sulfuric acid (97%, 10.1 g) dropwise to the cooled solution,

ensuring the temperature is maintained below 40°C.[13]

Reaction: Stir the mixture and hold the temperature at 40°C for 1 hour.[13]

Precipitation: Pour the reaction mixture into 200 g of ice water while stirring constantly. A

precipitate of N-tert-Butylacrylamide will form.[13]

Isolation and Purification: Filter the precipitate, wash it thoroughly with water, and dry it to

yield the final product.[13] Further purification can be achieved by recrystallization from a

suitable solvent like warm, dry benzene or an ethyl acetate/hexane mixture.[10][14]
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Synthesis Workflow of N-tert-Butylacrylamide

Reactants:
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4. Pour into Ice Water
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Caption: Ritter reaction workflow for NTBA synthesis.
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Determination of Solubility
The solubility of NTBA in various solvents can be determined using the synthetic method, which

involves visual observation of the dissolution of the solid phase.[9]

Protocol:

Sample Preparation: Prepare mixtures of N-tert-Butylacrylamide and a selected solvent

(e.g., ethanol, water, DMF) in sealed test tubes with varying compositions.[9][15]

Equilibration: Place the test tubes in a thermostatically controlled bath. Stir the mixtures

continuously.[15]

Temperature Variation: Gradually increase the temperature of the bath at a controlled rate.

Observation: Use a laser monitoring system or visual inspection to observe the point at

which the solid phase completely disappears.[15] This temperature is recorded as the

solubility temperature for that specific composition.

Data Collection: Repeat the process for different compositions and in various solvents to

construct a solubility curve. The experiment should cover a desired temperature range, for

example, from 279.15 K to 353.15 K.[9]
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General Workflow for Solubility Determination
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Caption: Experimental workflow for solubility measurement.
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Characterization by ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for confirming the

chemical structure of N-tert-Butylacrylamide.

Protocol:

Sample Preparation: Dissolve a small amount of the synthesized and purified N-tert-
Butylacrylamide in a deuterated solvent, typically deuterated chloroform (CDCl₃).

Instrument Setup: Record the ¹H NMR spectrum using a spectrometer, such as a 400 MHz

instrument.[10]

Data Acquisition: Acquire the spectrum and process the data (Fourier transform, phase

correction, baseline correction).

Spectral Analysis: Analyze the resulting spectrum by identifying the chemical shifts (δ),

integration values, and splitting patterns of the different proton signals. The expected signals

for NTBA are a singlet for the tert-butyl protons, multiplets for the vinyl protons, and a broad

singlet for the amide (N-H) proton.[10]
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Logical Flow for NMR Characterization

Purified NTBA Sample

1. Dissolve in
Deuterated Solvent

(e.g., CDCl₃)

NMR Tube

2. Acquire ¹H NMR Spectrum
(e.g., 400 MHz)

3. Process Raw Data
(FID -> Spectrum)

4. Analyze Spectrum:
- Chemical Shifts

- Integration
- Splitting Patterns

5. Confirm Structure

Click to download full resolution via product page

Caption: Workflow for NTBA structural confirmation via NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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